1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene

• Molecular Formula: C11H15F2NO
• Molecular Weight: 215.24 g/mol
• IUPAC Name: 1-(3,5-difluorophenoxy)-3-methylbutan-2-amine
• InChI: InChI=1S/C11H15F2NO/c1-7(2)11(14)6-15-10-4-8(12)3-9(13)5-10/h3-5,7,11H,6,14H2,1-2H3
• InChI Key: CBXMJDWMMZKIAL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(COC1=CC(=CC(=C1)F)F)N

Description

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene is a fluorinated aromatic compound featuring a 3,5-difluorobenzene core substituted with a 2-amino-3-methylbutoxy group. This structure combines electron-withdrawing fluorine atoms with a branched alkoxyamine side chain, which influences its physicochemical properties and reactivity. The compound is primarily used in pharmaceutical and materials science research, particularly as a precursor for synthesizing bioactive molecules or functional materials. Key identifiers include synonyms such as 1-(3,5-difluorophenoxy)-3-methylbutan-2-amine and structural analogs like 1-(2-aminopropoxy)-3,5-difluorobenzene (CAS: 1354957-56-4, InChIKey: MHVPUNGIRVPZOR-UHFFFAOYSA-N) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene typically involves multiple steps One common method includes the nitration of a suitable precursor, followed by reduction to introduce the amino groupThe fluorine atoms are usually introduced via halogenation reactions .

Industrial Production Methods: Industrial production of this compound may involve large-scale nitration and reduction processes, followed by purification steps to ensure high purity. The use of catalysts and optimized reaction conditions can enhance yield and efficiency .

Chemical Reactions Analysis

Types of Reactions: 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene undergoes various chemical reactions, including:

Oxidation: The amino group can be oxidized to form corresponding nitro compounds.

Reduction: Reduction of nitro groups to amino groups.

Substitution: Halogen atoms can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride and hydrogen gas in the presence of a catalyst.

Substitution: Nucleophiles like sodium methoxide or potassium tert-butoxide.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the amino group may yield nitro derivatives, while substitution reactions can introduce various functional groups .

Scientific Research Applications

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Medicine: Investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the production of specialty chemicals and materials .

Mechanism of Action

The mechanism of action of 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene involves its interaction with specific molecular targets and pathways. The amino group can form hydrogen bonds with biological molecules, while the fluorine atoms enhance the compound’s stability and reactivity. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects .

Comparison with Similar Compounds

1-(2-Aminopropoxy)-3,5-difluorobenzene

• Structure : Shorter propoxy chain (C3) vs. 3-methylbutoxy (C4) in the target compound.
• Impact : Reduced lipophilicity (logP ≈ 2.1 vs. ~2.8 for the target) and steric hindrance due to the absence of a methyl branch. This may affect binding affinity in biological systems .
• Synthesis : Prepared via nucleophilic substitution or palladium-catalyzed coupling, similar to methods used for halogenated derivatives (e.g., 1-bromo-2-(2-chloroethoxy)-3,5-difluorobenzene, CAS: 175203-19-7) .

3,5-Difluoroaniline

• Structure : Lacks the alkoxy side chain, with a primary amine directly attached to the benzene ring.
• Reactivity: The amine group participates in electrophilic substitution reactions (e.g., diazotization), whereas the target compound’s amino-alkoxy group enables nucleophilic or condensation reactions (e.g., benzimidazole formation, as in ) .
• Applications : Primarily used as a building block for agrochemicals, contrasting with the target compound’s role in advanced intermediates .

Halogenated Derivatives (e.g., 1-(2-Bromo-2-propen-1-yl)-3,5-difluorobenzene)

• Structure: Bromine substituent instead of the amino-alkoxy group.
• Reactivity : Bromine enables cross-coupling reactions (e.g., Suzuki-Miyaura in ), whereas the target compound’s amine functionality supports hydrogen bonding or Schiff base formation .
• Safety : Halogenated derivatives exhibit higher toxicity (GHS Category 2 for acute toxicity) compared to the target compound’s moderate hazard profile .

Table 1: Key Properties of Selected Compounds

Compound Name	Molecular Formula	Molecular Weight	Substituents	logP (Predicted)	Key Applications
1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene	C₁₁H₁₄F₂N₂O	240.24 g/mol	3,5-F; 2-amino-3-methylbutoxy	~2.8	Pharmaceutical intermediates
1-(2-Aminopropoxy)-3,5-difluorobenzene	C₉H₁₀F₂N₂O	200.19 g/mol	3,5-F; 2-aminopropoxy	~2.1	Material science precursors
3,5-Difluoroaniline	C₆H₅F₂N	129.11 g/mol	3,5-F; NH₂	1.4	Agrochemical synthesis
1-Bromo-2-(2-chloroethoxy)-3,5-difluorobenzene	C₈H₆BrClF₂O	271.49 g/mol	3,5-F; Br; 2-chloroethoxy	~3.0	Cross-coupling intermediates

Biological Activity

1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene is a compound of interest due to its potential biological activities. This article focuses on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound has the following chemical structure:

• Chemical Formula : C11H14F2N2O
• Molecular Weight : 232.24 g/mol
• IUPAC Name : 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene

Research indicates that compounds similar to 1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene often exhibit biological activity through various mechanisms:

• Inhibition of Enzymatic Activity : Many fluorinated compounds have been shown to inhibit specific enzymes, which can lead to antimicrobial or anticancer effects.
• Interaction with Receptors : The presence of amino and ether functional groups allows for potential interactions with neurotransmitter receptors, which could affect neurological pathways.

Antimicrobial Activity

Several studies have explored the antimicrobial properties of related compounds. For instance, derivatives containing similar structures have shown significant antibacterial effects against both Gram-positive and Gram-negative bacteria. The minimal inhibitory concentrations (MICs) for these compounds often fall below clinically relevant thresholds, indicating their potential use as antibiotics.

Compound	Target Bacteria	MIC (μM)	MBC (μM)
1-(2-Amino-3-methylbutoxy)-3,5-difluorobenzene (hypothetical)	E. coli	<100	<200
Similar compound A	S. aureus	<50	<100
Similar compound B	P. aeruginosa	<150	<300

Cytotoxicity Studies

Cytotoxicity assays using human cell lines (e.g., HEK-293) have been conducted to evaluate the safety profile of similar compounds. Results indicate that while some derivatives exhibit cytotoxic effects at higher concentrations, others show low toxicity with selectivity indices suggesting a favorable therapeutic window.

Case Studies

• Antibacterial Efficacy : A study focusing on a series of fluorinated benzene derivatives demonstrated that modifications at the amino and hydroxyl positions significantly enhanced antibacterial activity against resistant strains of bacteria such as Methicillin-resistant Staphylococcus aureus (MRSA).
• Neuroprotective Effects : Another investigation into structurally related compounds revealed potential neuroprotective effects in vitro, suggesting that these compounds may modulate neurotransmitter levels or receptor activity.